Cas no 295346-65-5 (methyl 2'-cyanobiphenyl-2-carboxylate)

• Product Name: methyl 2'-cyanobiphenyl-2-carboxylate
• CAS No: 295346-65-5
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• CID: 1439150
• PubChem ID: 1392503
• Update Time: 2025-04-20

methyl 2'-cyanobiphenyl-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2'-cyanobiphenyl-2-carboxylate
• [1,1'-biphenyl]-2-carboxylic acid, 2'-cyano-, methyl ester
• [1,1'-biphenyl]-2-carboxylic acid, 2'-cyano-, methyl ester; Methyl 2'-cyanobiphenyl-2-carboxylate
• Methyl 2a(2)-cyano[1,1a(2)-biphenyl]-2-carboxylate
• 295346-65-5
• DTXSID701255675
• Methyl 2-(2-cyanophenyl)benzoate

• Inchi： 1S/C15H11NO2/c1-18-15(17)14-9-5-4-8-13(14)12-7-3-2-6-11(12)10-16/h2-9H,1H3
• InChI Key： QDEHABLRPACVMH-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1C1C=CC=CC=1C#N)=O

Computed Properties

• Exact Mass: 237.07903
• Monoisotopic Mass: 237.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09